Cas no 625099-33-4 (3,5-Dimethyloxan-4-one)

3,5-Dimethyloxan-4-one is a cyclic ketone characterized by its oxane (tetrahydropyran) backbone with methyl substituents at the 3 and 5 positions. This compound is of interest in organic synthesis due to its structural features, which make it a versatile intermediate for the preparation of more complex molecules. The presence of the ketone functionality allows for further derivatization, while the methyl groups enhance steric and electronic properties, influencing reactivity. Its stable cyclic structure ensures compatibility with a range of reaction conditions. Researchers value this compound for its potential applications in pharmaceuticals, fragrances, and specialty chemicals, where precise control over molecular architecture is required.

3,5-Dimethyloxan-4-one structure

Product Name:3,5-Dimethyloxan-4-one

CAS No:625099-33-4

MF:C₇H₁₂O₂

MW:128.168982505798

MDL:MFCD20484203

CID:2105863

PubChem ID:19870806

Update Time:2025-10-17

3,5-Dimethyloxan-4-one Chemical and Physical Properties

Names and Identifiers

- 3,5-dimethyl-tetrahydropyran-4-one
- 3,5-dimethyldihydro-2H-pyran-4(3H)-one
- DTXCID301715724
- EN300-314077
- 625099-33-4
- 3,5-dimethyloxan-4-one
- DTXSID801296818
- SCHEMBL3022794
- 3,5-dimethyloxan-4-one, Mixture of diastereomers
- DA-04294
- Tetrahydro-3,5-dimethyl-4H-pyran-4-one
- 874-565-4
- AAB09933
- 3,5-Dimethyloxan-4-one
- MDL： MFCD20484203
- Inchi： 1S/C7H12O2/c1-5-3-9-4-6(2)7(5)8/h5-6H,3-4H2,1-2H3
- InChI Key： VFPBFBJZAMZMKJ-UHFFFAOYSA-N
- SMILES： O1CC(C)C(C(C)C1)=O

Computed Properties

Exact Mass: 128.083729621Da
Monoisotopic Mass: 128.083729621Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 26.3Å²

3,5-Dimethyloxan-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M262353-10mg	3,5-Dimethyloxan-4-one	625099-33-4		10mg	$224.00	2023-05-18
TRC	M262353-50mg	3,5-Dimethyloxan-4-one	625099-33-4		50mg	$994.00	2023-05-18
TRC	M262353-100mg	3,5-Dimethyloxan-4-one	625099-33-4		100mg	$1745.00	2023-05-18
Enamine	EN300-314077-1g	3,5-dimethyloxan-4-one	625099-33-4	95%	1g	$1057.0	2023-09-05
Enamine	EN300-314077-5g	3,5-dimethyloxan-4-one	625099-33-4	95%	5g	$3065.0	2023-09-05
Enamine	EN300-314077-10g	3,5-dimethyloxan-4-one	625099-33-4	95%	10g	$4545.0	2023-09-05
TRC	M262353-250mg	3,5-Dimethyloxan-4-one	625099-33-4		250mg	$ 4500.00	2023-09-07
Enamine	EN300-314077-0.05g	3,5-dimethyloxan-4-one	625099-33-4	95%	0.05g	$245.0	2023-09-05
Enamine	EN300-314077-0.1g	3,5-dimethyloxan-4-one	625099-33-4	95%	0.1g	$366.0	2023-09-05
Enamine	EN300-314077-0.25g	3,5-dimethyloxan-4-one	625099-33-4	95%	0.25g	$524.0	2023-09-05